Cas no 141818-69-1 (Ethanone, 1-[3,4-bis[(4-nitrophenyl)methoxy]phenyl]-)

• Product name: Ethanone, 1-[3,4-bis[(4-nitrophenyl)methoxy]phenyl]-
• CAS No: 141818-69-1
• MF: C₂₂H₁₈N₂O₇
• MW: 422.38752
• CID: 1309457
• PubChem ID: 21733972

Ethanone, 1-[3,4-bis[(4-nitrophenyl)methoxy]phenyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[3,4-bis[(4-nitrophenyl)methoxy]phenyl]-
• 1-[3,4-bis[(4-nitrophenyl)methoxy]phenyl]ethanone
• DTXSID80617630
• SCHEMBL9688399
• A807814
• 1-{3,4-Bis[(4-nitrophenyl)methoxy]phenyl}ethan-1-one
• 141818-69-1

• Inchi： InChI=1S/C22H18N2O7/c1-15(25)18-6-11-21(30-13-16-2-7-19(8-3-16)23(26)27)22(12-18)31-14-17-4-9-20(10-5-17)24(28)29/h2-12H,13-14H2,1H3
• InChI Key： PXGNOEMJXUJCHY-UHFFFAOYSA-N
• SMILES： CC(=O)C1=CC(=C(C=C1)OCC2=CC=C(C=C2)[N+](=O)[O-])OCC3=CC=C(C=C3)[N+](=O)[O-]

Computed Properties

• Exact Mass: 422.11144
• Monoisotopic Mass: 422.11140092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 616
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 127Ų
• XLogP3: 4.2

Experimental Properties

• PSA: 121.81